Cas no 72741-87-8 (Swainsonine)

Swainsonine is a naturally occurring indolizidine alkaloid with significant biochemical and pharmacological applications. It functions as a potent and selective inhibitor of α-mannosidase and Golgi mannosidase II, disrupting N-linked glycoprotein processing. This mechanism makes it a valuable tool for studying glycoprotein biosynthesis and lysosomal storage disorders. Swainsonine has also demonstrated immunomodulatory and antitumor properties in preclinical research, particularly in altering tumor cell adhesion and metastasis. Its high purity and well-characterized activity ensure reliability for experimental use in glycobiology, oncology, and immunology studies. The compound is typically supplied as a lyophilized powder, ensuring stability and ease of reconstitution for laboratory applications.

Swainsonine structure

Product Name:Swainsonine

CAS No:72741-87-8

MF:C₈H₁₅NO₃

MW:173.209602594376

MDL:MFCD00017554

CID:568180

PubChem ID:24899779

Update Time:2025-05-28

Swainsonine Chemical and Physical Properties

Names and Identifiers

- 1,2,8-Indolizinetriol,octahydro-, (1S,2R,8R,8aR)-
- Swainsonine
- (1S,2R,8R,8aR)-octahydro-1,2,8-indolizinetriol
- (1S,2R,8R,8aR)-octahydroindolizine-1,2,8-triol
- 8A,B-INDOLIZIDINE-1,2A,8B-TRIOL
- D-Swainsonine
- SwainMoia
- swainsonine synthetic
- Tridolgosir
- Tridolgosir Hydrochloride
- (1S,2R,8R,8aR)-1,2,8-Octahydroindolizidinetriol
- (-)-Swainsonine
- RSY4RK37KQ
- 1,2,8-Indolizinetriol, octahydro-, (1S-(1alpha,2alpha,8beta,8abeta))-
- 1S-8AB-OCTAHYDRO-INDOLIZIDINE-1A,2A,8B-TRIOL
- (1S,2R,8R,8aR)-1,2,3,5,6,7,8,8a-octahydroindolizine-1,2,8-triol
- Tridolgosir [INN]
- SWA
- Swainosine
- Locoweed deriv.
- NSC614553
- 1hww
- Octahydro-1,2,8-indolizinetriol
- 1,8-Indolizinetriol, octahydro-, (1S,2R,8R,8aR)-
- CHEBI:9367
- MFCD00017554
- NCGC00163481-04
- HMS1362J09
- BSPBio_001148
- (1S, 2R, 8R, 8AR)-1,2,8-Indolizidinetriol
- HMS3403J09
- Bio1_001183
- NCGC00163481-02
- Bio1_000694
- HMS1792J09
- BDBM50016706
- KBioGR_000488
- AKOS016344385
- 72741-87-8
- Swainsonine (Synthetic)
- DB02034
- DTXCID3026356
- HY-N6722
- NSC-614553
- BB 0261154
- Tox21_112058
- CHEMBL63139
- CHEMBL371197
- KBioSS_000488
- HMS1990J09
- Bio1_000205
- BDBM50168995
- Bio2_000894
- TRIDOLGOSIR [WHO-DD]
- 1,2,8-INDOLIZINETRIOL, OCTAHYDRO-, (1S-(1.ALPHA.,2.ALPHA.,8.BETA.,8A.BETA.))-
- DTXSID5046356
- AC-34386
- 1,8-Indolizinetriol, octahydro-,[1S-(1.alpha.,2.alpha., 8.beta.,8a.beta.)]-
- SR-05000002325
- CCG-208274
- IDI1_002169
- CBiol_001919
- UNII-RSY4RK37KQ
- KBio3_000895
- CS-0015643
- Octahydro-indolizine-1,2,8-triol
- Q415324
- (1S,2R,8aR)-Octahydroindolizinetriol
- SCHEMBL765848
- (1S,2R,8R,8aR)-Octahydro-indolizine-1,2,8-triol
- Octahydro-1,2,8-indolizinetriol hydrochloride
- (-)-(1S,2R,8R,8aR)-1,2,8-Trihydroxyoctahydroindolizine Hydrochloride
- KBio3_000896
- NCGC00163481-03
- CFCE4066-9132-492F-B4E1-B50B974FE148
- Bio2_000414
- KBio2_003056
- SR-05000002325-2
- SMP1_000286
- NS00037401
- KBio2_005624
- 1,2,8-Indolizinetriol, octahydro-, (1S,2R,8R,8aR)-
- CAS-72741-87-8
- KBio2_000488
- SMR002048898
- Swainsonine Hydrochloride
- MLS003389241
- A1IGC
- BRD-K15170068-001-03-2
- MDL： MFCD00017554
- Inchi： 1S/C8H15NO3/c10-5-2-1-3-9-4-6(11)8(12)7(5)9/h5-8,10-12H,1-4H2/t5-,6-,7-,8-/m1/s1
- InChI Key： FXUAIOOAOAVCGD-WCTZXXKLSA-N
- SMILES： O[C@@H]1[C@@H](CN2CCC[C@H]([C@@H]21)O)O

Computed Properties

Exact Mass: 173.10500
Monoisotopic Mass: 173.10519334 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Molecular Weight: 173.21
XLogP3: -1.3
Topological Polar Surface Area: 63.9

Experimental Properties

Color/Form: Solids
Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 144-145 ºC
Boiling Point: 353.3℃/760mmHg
Flash Point: 209.7±20.7 °C
Refractive Index: 1.608
Solubility: Soluble (170 g/l) (25 º C),
PSA: 63.93000
LogP: -1.51500
Solubility: Not determined
Vapor Pressure: 0.0±1.8 mmHg at 25°C

Swainsonine Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302-H312-H332
Warning Statement： P280
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 20/21/22
Safety Instruction： S36
RTECS：NM2408666
Hazardous Material Identification：
Risk Phrases：R20/21/22
Storage Condition：2-8°C

Swainsonine Customs Data

HS CODE：29339900

Swainsonine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	S885000-500µg	Swainsonine (Synthetic)	72741-87-8		500µg	45.00	2021-07-18
TRC	S885000-1mg	Swainsonine (Synthetic)	72741-87-8		1mg	$ 114.00	2023-09-06
TRC	S885000-2mg	Swainsonine (Synthetic)	72741-87-8		2mg	$184.00	2023-05-17
TRC	S885000-5mg	Swainsonine (Synthetic)	72741-87-8		5mg	$ 312.00	2023-09-06
TRC	S885000-10mg	Swainsonine (Synthetic)	72741-87-8		10mg	$532.00	2023-05-17
TRC	S885000-25mg	Swainsonine (Synthetic)	72741-87-8		25mg	$ 1000.00	2023-09-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-TM655-1mg	Swainsonine	72741-87-8	≥98%	1mg	￥2233.0	2022-09-28
MedChemExpress	HY-N6722-1mg	Swainsonine	72741-87-8	≥98.00%	1mg	￥2300	2025-04-16
MedChemExpress	HY-N6722-5mg	Swainsonine	72741-87-8	≥98.00%	5mg	￥5800	2025-04-16
Apollo Scientific	BICL4200-1mg	Swainsonine	72741-87-8	99% min	1mg	£145.00	2025-02-21

Swainsonine Production Method

Swainsonine Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:72741-87-8)SWAINSONINE

Order Number:1667892

Stock Status:in Stock

Quantity:Company Customization

Purity:98%

Pricing Information Last Updated:Monday, 14 April 2025 21:49

Price ($):discuss personally

Email:sales2@senfeida.com

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:72741-87-8)八倾吲嗪三醇

Order Number:LE1667892

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:31

Price ($):discuss personally

Email:18501500038@163.com

Swainsonine Related Literature

1. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
2. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
3. An ionic liquid-mesoporous silica blend as a novel adsorbent for the adsorption and recovery of palladium ions, and its applications in continuous flow study and as an industrial catalyst†

Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
4. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
5. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300

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